Cas no 647029-22-9 (Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-)

Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]- structure
647029-22-9 structure
Product Name:Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-
CAS No:647029-22-9
MF:C10H12O3
MW:180.200483322144
CID:417928
PubChem ID:11252337
Update Time:2025-04-19

Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-
    • 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]ethanone
    • 647029-22-9
    • DTXSID30460118
    • Inchi: 1S/C10H12O3/c1-6-3-8(5-11)10(13)9(4-6)7(2)12/h3-4,11,13H,5H2,1-2H3
    • InChI Key: ZHXRVXUUAHVLEW-UHFFFAOYSA-N
    • SMILES: OC1C(C(C)=O)=CC(C)=CC=1CO

Computed Properties

  • Exact Mass: 180.078644241g/mol
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 57.5Ų
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